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Compound of Interest

Compound Name: Ammonium lactate

Cat. No.: B1194391 Get Quote

This document provides essential safety and logistical information for the proper disposal of

ammonium lactate, ensuring compliance and safety in research, development, and scientific

laboratory settings. The following procedures are designed to offer clear, step-by-step guidance

for professionals handling this chemical.

Immediate Safety and Handling Protocols
Before disposal, it is critical to adhere to proper handling procedures to minimize risks.

Ammonium lactate may cause skin and eye irritation.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), splash goggles or a face shield, and a lab coat.[1][2][3]

Ventilation: Handle ammonium lactate in a well-ventilated area, such as a chemical fume

hood, to avoid the inhalation of vapors or aerosols.[2][4]

Storage: Store ammonium lactate waste in tightly sealed, properly labeled containers away

from incompatible materials, heat, and sources of ignition.[2][3][4]

Spill Management: In the event of a spill, absorb the material with an inert substance (e.g.,

vermiculite, sand) and place it into a suitable container for chemical waste disposal.[3] For

small liquid spills, you may dilute with water and mop up, ensuring the collected material is

containerized for disposal.[3] Do not allow the chemical to enter drains or the environment.[2]
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Step-by-Step Disposal Procedures
The primary and most recommended method for disposing of ammonium lactate is through a

licensed chemical waste management service. Drain disposal is strongly discouraged unless

explicitly permitted by local and institutional regulations for specific, dilute aqueous solutions.

Procedure 1: Professional Chemical Waste Disposal (Recommended Method)

Waste Collection: Collect ammonium lactate waste in a designated, leak-proof, and sealed

container.[2] Do not mix it with other waste types unless instructed to do so by your

institution's environmental health and safety (EHS) office.

Labeling: Clearly label the container with "Ammonium Lactate Waste" and any other

components present in the solution.

Storage: Store the sealed container in a designated satellite accumulation area for chemical

waste.

Arranging Disposal: Contact your institution's EHS office or a licensed chemical waste

contractor to arrange for pickup and disposal. This material may be disposed of via

controlled incineration with flue gas scrubbing or at a licensed chemical destruction facility.[2]

Waste disposal must be in accordance with all federal, state, and local regulations.[4][5]

Procedure 2: Drain Disposal (Conditional and Location-Dependent)

Certain academic institutions may permit drain disposal of lactic acid and its salts, including

ammonium lactate, under very specific conditions. You must confirm this is allowed by your

local wastewater authority and institutional EHS guidelines before proceeding.

Verify Permissibility: Check your local regulations. For example, some guidelines permit the

disposal of lactic acid and its ammonium salts if the solution meets specific criteria.[6]

Check for Prohibited Materials: Ensure the waste solution does not contain any other

chemicals prohibited from drain disposal (e.g., halogenated hydrocarbons, heavy metals,

flammable solvents).[6]
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Neutralization: Adjust the pH of the aqueous solution to fall within the neutral range

acceptable for your local wastewater system (typically between 5.5 and 9.5).[6]

Dilution & Flushing: Turn on a steady stream of cold water. Slowly pour the neutralized, dilute

ammonium lactate solution down the drain.[7]

Rinse: Continue to flush the drain with copious amounts of water for at least two minutes to

ensure the chemical is thoroughly cleared from the plumbing system.[7]

Disposal of Contaminated Materials and Empty
Containers

Contaminated PPE and Materials: Items such as gloves, absorbent pads, and lab coats that

are contaminated with ammonium lactate should be collected in a sealed bag or container

and disposed of as chemical waste.

Empty Containers: Original containers of ammonium lactate should be triple-rinsed with

water.[2] The rinsate (the rinse water) must be collected and disposed of as chemical waste.

Once decontaminated, the container can be punctured to prevent reuse and recycled or

disposed of as regular solid waste, in line with your facility's policies.[2]

Quantitative Disposal Parameters
The following table summarizes key quantitative limits relevant to the disposal of ammonium
lactate solutions. These values are critical for ensuring regulatory compliance, particularly

when considering drain disposal.
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Parameter Guideline Value Regulation Source Notes

pH Range for Drain

Disposal
5.5 - 9.5

Institutional

Guidelines[6]

Required for aqueous

solutions if drain

disposal is permitted.

Flash Point Non-flammable Safety Data Sheets[3]

Prohibits drain

disposal of solutions

mixed with flammable

liquids (flashpoint <

140°F).[6]

Below is a diagram outlining the decision-making workflow for the proper disposal of

ammonium lactate waste.
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Ammonium Lactate Waste Generated

Is waste mixed with other
hazardous chemicals?

Consult Institutional & Local
Disposal Regulations

No

Dispose of as hazardous waste
based on all components

Yes

Is drain disposal of dilute
ammonium lactate permitted?

Is pH of aqueous solution
between 5.5 and 9.5?

Yes

Collect for Chemical Waste Disposal

No

Neutralize to pH 5.5 - 9.5

No

Follow Drain Disposal Protocol:
1. Turn on cold water

2. Slowly pour down drain
3. Flush with ample water

Yes Package in a sealed, labeled container

Arrange pickup by licensed
waste contractor

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

